DBCO-PEG8-NHS ester
Overview
Description
DBCO-PEG8-NHS ester is a PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates.
Scientific Research Applications
Hydrogel Development and Cell Culture : DBCO-PEG8-NHS ester is instrumental in the development of novel hydrogels. Tamura et al. (2015) demonstrated its use in creating click-crosslinkable and photodegradable gelatin hydrogels for micropatterned three-dimensional cell culture (Tamura et al., 2015).
Biomedical Applications : The ester is used in the creation of bioactive hydrogels with enhanced cell interactions, as explored by Browning et al. (2013). These hydrogels are significant for regenerative medicine and drug delivery applications (Browning et al., 2013).
Analytical Methods in Biopharmaceuticals : Crafts et al. (2016) discussed the use of PEGylation reagents, including NHS esters, in improving the bioavailability and reducing the immunogenicity of biopharmaceuticals (Crafts et al., 2016).
Advanced Biomaterials for Medical Applications : Strehin et al. (2013) explored the use of NHS esters in oxo-ester mediated native chemical ligation for polymer hydrogel formation, which has potential applications in wound healing, tissue repair, and drug delivery (Strehin et al., 2013).
Nanoparticle-Based Mass Cytometry : Zhang et al. (2020) discussed the modification of nanoparticles with azide groups using NHS esters for mass cytometry applications, demonstrating the versatility of NHS esters in creating advanced bioanalytical tools (Zhang et al., 2020).
PEGylation in Oligonucleotide Chemistry : Bethge and Vonhoff (2020) explored the reaction between NHS ester-activated carboxylic acids and amino-modified oligonucleotides, highlighting the role of NHS esters in post-synthetic modifications (Bethge & Vonhoff, 2020).
properties
Molecular Formula |
C42H55N3O14 |
|---|---|
Molecular Weight |
825.91 |
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[[4-(2-azatricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,12,14-hexaen-10-yn-2-yl)-4-oxobutanoyl]amino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate |
InChI |
InChI=1S/C42H55N3O14/c46-38(11-12-39(47)44-33-36-7-2-1-5-34(36)9-10-35-6-3-4-8-37(35)44)43-16-18-52-20-22-54-24-26-56-28-30-58-32-31-57-29-27-55-25-23-53-21-19-51-17-15-42(50)59-45-40(48)13-14-41(45)49/h1-8H,11-33H2,(H,43,46) |
InChI Key |
OALUNVCTIRHONS-UHFFFAOYSA-N |
SMILES |
C1CC(=O)N(C1=O)OC(=O)CCOCCOCCOCCOCCOCCOCCOCCOCCNC(=O)CCC(=O)N2CC3=CC=CC=C3C#CC4=CC=CC=C42 |
Appearance |
Solid powder |
Purity |
>95% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DBCO-PEG8-NHS ester |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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